Cas no 130759-78-3 (5'-Thymidylic acid,3'-azido-3'-deoxy-, diethyl ester (9CI))

• Product Name: 5'-Thymidylic acid,3'-azido-3'-deoxy-, diethyl ester (9CI)
• CAS No: 130759-78-3
• MF: C₁₄H₂₂N₅O₇P
• MW: 403.327543735504
• CID: 183983
• PubChem ID: 452563
• Update Time: 2025-04-19

5'-Thymidylic acid,3'-azido-3'-deoxy-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Thymidylic acid,3'-azido-3'-deoxy-, diethyl ester (9CI)
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl diethyl phosphate
• 5'-diEtPO4 AZT
• 130759-78-3
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl diethyl phosphate
• 5'-Thymidylic acid, 3'-azido-3'-deoxy-, diethyl ester
• 3'-Azidothymidine-5'-diethyl phosphate
• DTXSID80156731

• Inchi： 1S/C14H22N5O7P/c1-4-23-27(22,24-5-2)25-8-11-10(17-18-15)6-12(26-11)19-7-9(3)13(20)16-14(19)21/h7,10-12H,4-6,8H2,1-3H3,(H,16,20,21)/t10-,11+,12+/m0/s1
• InChI Key： FXULNIGVPLOPNT-QJPTWQEYSA-N
• SMILES： P(=O)(OCC)(OCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 403.12586
• Monoisotopic Mass: 403.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 152.16
• LogP: 1.87416